Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide

• IUPAC Name: bis(trifluoromethylsulfonyl)azanide;triethyl(pentyl)azanium
• InChI: InChI=1S/C11H26N.C2F6NO4S2/c1-5-9-10-11-12(6-2,7-3)8-4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-11H2,1-4H3;/q+1;-1
• InChI Key: ALYCOCULEAWWJO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC[N+](CC)(CC)CC.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Molecular Formula: C13H26F6N2O4S2
• DSSTOX Substance ID: DTXSID40693697
• Molecular Weight: 452.5 g/mol
• CAS RN: 906478-91-9

Description

Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide is a chemical compound with the molecular formula C13H26F6N2O4S2 and a molecular weight of 452.47. It is a liquid at 20°C and appears as a colorless to yellow clear liquid.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, similar compounds such as 1-Allyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide can be prepared by reacting 1-allyl-3-methylimidazolium chloride and lithium bis(trifluoromethylsulfonyl)imide under microwave conditions.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 26 hydrogen atoms, 6 fluorine atoms, 2 nitrogen atoms, 4 oxygen atoms, and 2 sulfur atoms.

Physical And Chemical Properties Analysis

This compound has a specific gravity of 1.32 and a refractive index of 1.43. It is a liquid at 20°C.

Scientific Research Applications

High Conductivity Molten Salts

Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide has been explored for its potential in creating high conductivity molten salts. Research demonstrates its effectiveness in producing salts with reduced melting points, some of which are molten at room temperature. This feature is particularly relevant for applications as ionic liquids, with certain salts exhibiting excellent glass-forming properties and high room temperature conductivity (McFarlane et al., 2000).

Electrochemistry and Electrode Kinetics

Studies on the reduction of oxygen in various ionic liquids, including this compound, reveal valuable insights into their electrode kinetics and mechanisms. The research employed various models to simulate and deduce parameters such as heterogeneous rate constants and electrode potential, highlighting the compound's potential in electrochemical applications (Rogers et al., 2009).

Molecular Ordering and Surface Studies

High-resolution Rutherford backscattering spectroscopy has been used to study the surface structure of this compound. This research provides direct evidence of molecular ordering at the surface, indicating its significant potential in surface science and nanotechnology applications (Nakajima et al., 2008).

Thermodynamic and Transport Properties

Comprehensive studies combining experimental and molecular dynamics have investigated the thermodynamic and transport properties of this compound. These studies provide valuable data on properties like self-diffusivities and activation energies, crucial for applications in areas such as materials science and engineering (Cadena et al., 2006).

Ionic Liquid Electrolytes in Lithium Batteries

This compound has been studied in the context of lithium batteries, specifically focusing on ionic liquid electrolytes. The research showcases its suitability and improved stability as an electrolyte in advanced lithium batteries, indicating its significant role in the development of more efficient and stable energy storage technologies (Fernicola et al., 2007).

Safety and Hazards

Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if irritation persists.

Future Directions

While specific future directions for Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide were not found in the search results, similar compounds are being explored for use in lithium-ion batteries, which suggests potential future applications in energy storage technologies.

Mechanism of Action

Target of Action

Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide, also known as TBATs, is a type of ionic liquid commonly used in organic synthesis . The primary targets of this compound are the reactants in various organic reactions, where it acts as a phase transfer catalyst .

Mode of Action

TBATs can act as a phase transfer catalyst in different organic phases, catalyzing organic reactions such as nucleophilic reactions, oxidation reactions, and reduction reactions . As a catalyst, it accelerates the reaction rate by providing an alternative reaction pathway with a lower activation energy, thereby increasing the efficiency of the reaction.

Biochemical Pathways

The specific biochemical pathways affected by TBATs depend on the type of organic reaction it is catalyzing. For instance, in nucleophilic reactions, it may facilitate the transfer of a nucleophile from one phase to another, enabling the nucleophile to react with an electrophile that is in a different phase .

Pharmacokinetics

Like other ionic liquids, it is known to have good solubility in common organic solvents, including ethanol, acetonitrile, and dimethylformamide , which could potentially influence its absorption and distribution if it were to be used in a biological context.

Result of Action

The result of TBATs’ action is the facilitation of organic reactions, leading to increased reaction rates and efficiencies . This can result in higher yields of the desired products in organic synthesis.

Action Environment

The action of TBATs can be influenced by various environmental factors. For instance, its solubility and catalytic activity can be affected by the type of solvent used . Additionally, its stability under common experimental conditions allows it to be stored for long periods without decomposition , which can influence its efficacy and stability in different environments.